Cas no 2228250-92-6 (4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole)

• Product Name: 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole
• CAS No: 2228250-92-6
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5937504
• PubChem ID: 165713955
• Update Time: 2025-10-22

4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole
• 4-[(azetidin-3-yl)methyl]-1-phenyl-1H-1,2,3-triazole
• 2228250-92-6
• EN300-1878162

• Inchi： 1S/C12H14N4/c1-2-4-12(5-3-1)16-9-11(14-15-16)6-10-7-13-8-10/h1-5,9-10,13H,6-8H2
• InChI Key： DEACWTMBDGSKNT-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CN(C3C=CC=CC=3)N=N2)C1

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole

Research Briefing on 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole (CAS: 2228250-92-6): Recent Advances and Applications

The compound 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole (CAS: 2228250-92-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the versatility of 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole as a scaffold for designing novel bioactive molecules. Its structural framework, combining an azetidine ring with a 1,2,3-triazole moiety, offers opportunities for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein-protein interactions (PPIs) involved in inflammatory pathways, showcasing its potential as an anti-inflammatory agent.

In terms of synthetic methodologies, advancements have been made in optimizing the click chemistry-based approaches for the efficient production of this compound. Researchers have reported improved yields and purity using copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, as detailed in a recent Organic Letters publication. These developments are critical for scaling up production for preclinical studies.

Pharmacological evaluations have revealed promising results. For instance, in vitro assays indicate that derivatives of 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole exhibit moderate to high affinity for G-protein-coupled receptors (GPCRs), particularly those implicated in neurological disorders. This positions the compound as a candidate for further development in CNS drug discovery programs.

Looking ahead, the integration of computational modeling and structure-activity relationship (SAR) studies is expected to accelerate the optimization of this scaffold. Early-stage collaborations between academia and industry suggest that 4-(azetidin-3-yl)methyl-1-phenyl-1H-1,2,3-triazole may soon enter the pipeline for targeted therapy development, particularly in oncology and immunology.